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Compound of Interest

Compound Name: 3-(Methylthio)propylamine

Cat. No.: B146394

Introduction

3-(Methylthio)propylamine (CAS No: 4104-45-4), also known as 3-Aminopropyl methyl
sulfide, is a primary amino compound and an organic sulfide.[1] It is utilized as a laboratory
chemical and has applications as a flavoring agent in foods such as cheese and seafood.[1][2]
[3] Despite its utility, it is a hazardous substance that requires strict safety and handling
protocols. This guide provides a comprehensive overview of its hazards, safety precautions,
and emergency procedures, designed for researchers, scientists, and professionals in drug
development.

Hazard Identification and Classification

3-(Methylthio)propylamine is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[4] The primary dangers are its combustible
nature and its severe corrosive effects on skin and eyes.[4] The substance is designated with
the signal word "Danger".[4][5]

GHS Classification Summary
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Classification

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B/ 1C

H314: Causes severe skin

burns and eye damage.[1][4]
[6]

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage.[1][5]
Flammable Liquids Category 4 H227: Combustible liquid.[4][7]
) H290: May be corrosive to
Corrosive to Metals Category 1
metals.[6]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[1][5]

Note: The substance is also characterized by a strong, unpleasant stench.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-(Methylthio)propylamine is

provided below.
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Property

Value

Molecular Formula

C4H11NS[5][6]

Molecular Weight 105.20 g/mol [1][5]

Appearance Colorless to slightly yellow liquid[1][4][8]
Odor Stench[4]

Boiling Point 169 °C (336.2 °F)[4]

Flash Point 62 °C (143.6 °F) - closed cup[4][5]
Density 0.938 g/mL at 25 °C

Refractive Index

1.4940 at 20 °C

Solubility

Insoluble or practically insoluble in water.
Soluble in ethanol.[1][2]

UN Number

UN2735[2][4]

Exposure Controls and Personal Protective

Equipment (PPE)

Proper exposure controls are critical to mitigate the risks associated with handling 3-

(Methylthio)propylamine. A multi-layered approach involving engineering controls,

administrative controls, and personal protective equipment is required.

Ventilation: Work should be conducted in a well-ventilated area.[6] The use of a chemical

fume hood or other appropriate exhaust ventilation is mandatory to keep airborne

concentrations below exposure limits.[4]

close proximity to the workstation.[4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[4] A full face shield should be used in
conjunction with goggles when there is a risk of splashing.[6]
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¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and
dispose of contaminated gloves in accordance with laboratory practices.[7]

o Protective Clothing: Wear a lab coat, apron, or coveralls to prevent skin contact.[4][6]
Contaminated clothing, including shoes, should be removed immediately and
decontaminated before reuse or discarded.[6]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
recommended limits, a NIOSH/MSHA or European Standard EN 149 approved respirator
must be used.[4] All respirator use must comply with a comprehensive respiratory protection
program, such as that outlined in OSHA's 29 CFR 1910.134.[4]

Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink, or smoke in
areas where the chemical is handled, stored, or processed.[6][9]

Safe Handling and Storage Procedures

e Avoid all personal contact, including inhalation of vapors or mists.[6]

e Do not get the substance in eyes, on skin, or on clothing.[4]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[4]
» Take precautionary measures against static discharge.[4]

o Handle product only in a closed system or with appropriate exhaust ventilation.[4]

e Store in a cool, dry, and well-ventilated area designated as a corrosives area.[4]

o Keep containers tightly closed to prevent exposure to moisture and air, as the material is
hygroscopic and air-sensitive.[2][4]

o Store away from incompatible materials, such as strong oxidizing agents.[4][6]

o Store locked up.[4][6]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

In all cases of exposure, seek immediate medical attention and call a POISON CENTER or
doctor.[4]

 Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If the victim is not breathing, provide artificial respiration.[4]

o Skin Contact: Immediately flush the affected area with large amounts of water for at least 15-
30 minutes while removing all contaminated clothing and shoes.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.[4][6]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4][6] Give the victim several
glasses of water or milk to drink.[6]

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[6] Water spray can be used for large fires.[6]

o Specific Hazards: The material is combustible and containers may explode when heated.[4]
Combustion produces toxic fumes, including oxides of carbon (CO, CO2), nitrogen (NOXx),
and sulfur.[4]

o Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand mode and full protective gear.[4][6]

In the event of a spill, a structured response is necessary to ensure safety and minimize
environmental contamination.
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MMEDIATE ACTION

Assess Situation
(Size, Location, Hazards)

'

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE

(Gloves, Goggles, Respirator, etc.)

Remove All Ignition Sources

Ensure Adequate Ventilation

Contain Spill
(Use dikes or inert absorbent material)

Absorb with Inert Material
(Sand, vermiculite, silica gel)

Collect & Place in Sealed Container
for Waste Disposal

Decontaminate Spill Area
& Equipment

Report Incident
(Follow institutional protocol)

Workflow for 3-(Methylthio)propylamine Spill Response

Click to download full resolution via product page

Caption: A logical workflow for responding to an accidental spill of 3-(Methylthio)propylamine.
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Experimental Protocols and Safety Assessment

Specific experimental protocols for determining the safety parameters of 3-
(Methylthio)propylamine are not detailed in publicly available safety documents. However,
before any new procedure or experiment involving this chemical, a thorough risk assessment

must be performed.

Engineering Controls Administrative Controls
(Fume Hood, Ventilation) (SOPs, Training)

3-(Methylthio)propylamine

Propose Experiment with

1. Information
(GEVEWASEIEIY

2. Hazard Identification
(Corrosive, Combustible, Stench)

Gathering
Data Sheet)

3. Risk Assessment
(Evaluate quantities, exposure routes,
and procedures)

For new/modified
procedures

4. Implement Control Measures

Personal Protective Equipment
(Gloves, Goggles, etc.)

General Laboratory Risk Assessment Process

5. Proceed with Experiment
(Adhering to controls)

6. Review & Update
(Post-procedure evaluation)
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Click to download full resolution via product page

Caption: A workflow for hazard identification and risk assessment before using 3-
(Methylthio)propylamine.

Toxicological and Ecological Information

o Toxicology: The primary toxicological effect is severe burns caused by all routes of exposure
(skin, eyes, ingestion, inhalation).[4] Symptoms of overexposure may include headache,
dizziness, tiredness, nausea, and vomiting.[4] Comprehensive toxicological properties have
not been fully investigated.[4]

o Ecology: Detailed ecotoxicity data is not readily available. It is advised not to empty the
substance into drains to prevent environmental contamination.[4]

Disposal Considerations

Chemical waste generators must adhere to federal, state, and local regulations for waste
disposal.[4] Both the chemical and its container must be disposed of at an approved waste
disposal facility.[4] Do not dispose of via household waste or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
(Methylthio)propylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146394#3-methylthio-propylamine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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